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Compound of Interest

Compound Name: 4-Bromo-2'-methylbenzophenone

CAS No.: 27428-59-7

Cat. No.: B1292354

Get Quote

Executive Summary
4-Bromo-2'-methylbenzophenone is an unsymmetrical diaryl ketone characterized by a

bromine atom at the para position of one ring and a methyl group at the ortho position of the

second ring. This structural dichotomy creates unique spectral signatures: the ortho-methyl

group induces steric inhibition of resonance, shifting the carbonyl infrared absorption, while the

para-bromo substituent dictates the isotopic pattern in mass spectrometry.

CAS Number: 27428-59-7[1][2][3][4][5]

Molecular Formula: C₁₄H₁₁BrO[1]

Molecular Weight: 275.14 g/mol [1][4]

Key Application: Precursor for Suzuki-Miyaura cross-coupling reactions and synthesis of

bioactive heterocycles.[1]

Infrared Spectroscopy (IR) Analysis[6][7][8][9][10]
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Mechanistic Insight: The Ortho-Effect
Unlike its para-substituted isomer (4-bromo-4'-methylbenzophenone), the 2'-methyl group in

this molecule exerts significant steric hindrance.[1] This forces the phenyl ring out of coplanarity

with the carbonyl group, reducing π-conjugation. Consequently, the C=O bond order increases,

leading to a hypsochromic shift (higher wavenumber) compared to typical benzophenones.

Predicted Spectral Data Table
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Functional Group Frequency (cm⁻¹) Intensity Assignment / Notes

C=O[1][6] Stretch 1665 – 1675 Strong

Diagnostic Peak.

Shifted +10-15 cm⁻¹

higher than 4-

methylbenzophenone

(~1655 cm⁻¹) due to

steric twist (loss of

conjugation).[1]

Aromatic C-H 3030 – 3080 Weak

C-H stretching

vibrations of the

phenyl rings.

Methyl C-H 2920 – 2980 Medium

Asymmetric and

symmetric stretching

of the ortho-methyl

group.

C=C Aromatic 1580 – 1600 Medium
Ring skeletal

vibrations.

C-Br Stretch 1010 – 1070 Strong

Characteristic aryl

halide absorption in

the fingerprint region.

[1]

Ortho-Disubst. 730 – 770 Strong

Out-of-plane (OOP)

bending for the 1,2-

disubstituted ring.[1]

Para-Disubst. 800 – 850 Strong

OOP bending for the

1,4-disubstituted

(bromo) ring.

Experimental Workflow: Sample Preparation
To ensure high-fidelity data acquisition, follow this solid-state sampling protocol:
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Sample Selection
(High Purity Crystal)

Grinding
(Agate Mortar)

Crush Matrix Mixing
(KBr Powder, 1:100 ratio)

Homogenize Pressing
(7-10 tons, 2 mins)

Pelletize Analysis
(FT-IR Transmission)

Scan
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Figure 1: Standardized KBr pellet preparation workflow for solid diaryl ketones.

Mass Spectrometry (MS) Analysis[6][7][9][11][12]
Isotopic Signature
The presence of a single bromine atom provides an unmistakable isotopic fingerprint. The

molecular ion (M⁺) will appear as a doublet with a 1:1 intensity ratio separated by 2 mass units.

M⁺ (⁷⁹Br): m/z 274

M+2 (⁸¹Br): m/z 276

Fragmentation Pathways
The fragmentation is driven by alpha-cleavage adjacent to the carbonyl group. However, the

ortho-methyl group enables a specific rearrangement pathway often observed in 2-

methylbenzophenones, leading to the loss of a hydrogen atom or methyl radical.

Key Fragment Ions[1]
m/z 274/276 (M⁺): Molecular ion (Moderate intensity).[1]

m/z 273/275 (M-H)⁺:Base Peak candidate. The "Ortho Effect" allows intramolecular

hydrogen transfer from the methyl group to the carbonyl oxygen, followed by cyclization or

stabilization. This is often the base peak in 2-methylbenzophenone derivatives.[1]

m/z 183/185 (Bromobenzoyl Cation): Formed by alpha-cleavage losing the methylphenyl

ring.[1] Retains the Br doublet pattern.

m/z 119 (Methylbenzoyl Cation): Formed by alpha-cleavage losing the bromophenyl ring.[1]

m/z 91 (Tropylium Ion): Secondary fragmentation of the methylphenyl group.
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Fragmentation Logic Diagram[1]

Molecular Ion (M+)
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Bromobenzoyl Cation
[C7H4BrO]+

m/z 183 / 185

- (2-Methylphenyl)•

2-Methylbenzoyl Cation
[C8H7O]+
m/z 119

- (4-Bromophenyl)•

Bromophenyl Cation
[C6H4Br]+

m/z 155 / 157

- CO
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Figure 2: Primary fragmentation pathways including the characteristic Ortho Effect.[1]

Synthesis & Purity Verification
For researchers synthesizing this compound, the most robust route to avoid isomer mixtures is

the Grignard reaction:

Reagents: 4-Bromophenylmagnesium bromide + 2-Methylbenzonitrile.

Hydrolysis: Acidic hydrolysis of the intermediate imine salt yields the pure ketone.

Purity Check:

TLC: 20% Ethyl Acetate in Hexanes.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1292354/docs?utm_src=pdf-body-img#technical-guide-spectral-analysis-of-4-bromo-2-methylbenzophenone-1
https://wap.guidechem.com/encyclopedia/4-bromo-4-methylbenzophenone-dic537631.html
https://wap.guidechem.com/encyclopedia/4-bromo-4-methylbenzophenone-dic537631.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point: Expected range 50–55 °C (low melting solid due to ortho-substitution

disrupting crystal packing).[1]

References
National Institute of Standards and Technology (NIST).Mass Spectrum of 2-

Methylbenzophenone (Ortho Effect Reference). NIST Mass Spectrometry Data Center.[1]

PubChem.Compound Summary: 4-Bromo-2'-methylbenzophenone (CAS 27428-59-7).[1]

National Library of Medicine.

ChemicalBook.Spectral Data for 4-Bromobenzophenone and Analogs.

GuideChem.4-Bromo-2'-methylbenzophenone Properties and Suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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